4-N-(3-fluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine

• IUPAC Name: 4-N-(3-fluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine
• InChI: InChI=1S/C14H18FN5/c15-10-5-4-6-11(9-10)17-13-18-12(16)19-14(20-13)7-2-1-3-8-14/h4-6,9H,1-3,7-8H2,(H4,16,17,18,19,20)
• InChI Key: KWBDGZKWWSOTIF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)N=C(NC(=N2)NC3=CC(=CC=C3)F)N
• Molecular Formula: C14H18FN5
• Molecular Weight: 275.32 g/mol

Description

4-N-(3-Fluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine is a spirocyclic triazine derivative characterized by a 1,3,5-triazaspiro[5.5]undeca-1,4-diene core substituted with a 3-fluorophenyl group at the N4 position. This compound belongs to a broader class of triazaspiro derivatives investigated for their pharmacological properties, particularly as serotonin receptor modulators. The fluorine atom at the para position of the phenyl ring introduces electronic and steric effects that may influence receptor binding affinity and selectivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-N-(3-fluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine typically involves multi-step organic reactions. One common method includes the 1,6-conjugate addition initiated formal [4+2] annulation of p-quinone methides with sulfonyl allenols . This method is advantageous due to its mild reaction conditions and high yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high purity and yield. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-N-(3-fluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium methoxide, potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or alcohols, while reduction can produce amines or hydrocarbons.

Scientific Research Applications

4-N-(3-fluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules and spirocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique structural features and potential therapeutic effects.

Industry: Utilized in the development of advanced materials and polymers with specific properties.

Mechanism of Action

The mechanism of action of 4-N-(3-fluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine involves its interaction with molecular targets and pathways. The compound’s spirocyclic structure allows it to bind to specific enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways.

Comparison with Similar Compounds

4-N-(3-Bromophenyl)-1,3,5-Triazaspiro[5.5]Undeca-1,4-Diene-2,4-Diamine

• Structural Difference : Bromine replaces fluorine at the phenyl ring’s para position.
• Pharmacological Data :
  • 5-HT2B Receptor : IC50 = 33.4–35.4 nM; Ki = 5.8–6.2 nM .
  • 5-HT1e Receptor : Ki = 10,000 nM, indicating >1,600-fold selectivity for 5-HT2B over 5-HT1e .
• Analysis : The larger bromine atom may enhance lipophilicity and van der Waals interactions, contributing to moderate 5-HT2B affinity. However, its lower selectivity for 5-HT2B vs. 5-HT1e suggests steric hindrance or electronic mismatches at off-target receptors .

4-N-(3-Chlorophenyl)-1,3,5-Triazaspiro[5.5]Undeca-1,4-Diene-2,4-Diamine

• Structural Difference : Chlorine substituent instead of fluorine.
• Pharmacological Data : Direct data unavailable, but related 3-chlorophenylpiperazine derivatives show Ki = 10.0–32.0 nM for 5-HT2B .
• Analysis : Chlorine’s intermediate electronegativity and size between F and Br may balance binding affinity and selectivity. Chlorophenyl analogs in other spiro systems (e.g., diazaspiro[4.5]decane derivatives) exhibit varied activity profiles, suggesting scaffold-dependent effects .

N-(4-Methoxyphenyl)-1,3,5-Triazaspiro[5.5]Undeca-1,4-Diene-2,4-Diamine

• Structural Difference : Methoxy group replaces fluorine.
• Pharmacological Data: Not reported for serotonin receptors, but methoxy-substituted triazines in other studies show reduced receptor affinity compared to halogenated counterparts, likely due to weaker hydrophobic interactions .

Key Trends in Structure-Activity Relationships (SAR)

Halogen Effects

Substituent	Electronegativity	van der Waals Radius (Å)	5-HT2B Ki (nM)	Selectivity (5-HT2B vs. 5-HT1e)
Fluorine	4.0	1.47	Predicted: ~5–10	Inferred high
Chlorine	3.0	1.75	10–32	Moderate
Bromine	2.8	1.85	5.8–6.2	Low (Ki 5-HT1e = 10,000)

• Trends : Smaller halogens (F) may optimize receptor fit and selectivity, while larger halogens (Br) enhance affinity at the cost of selectivity. Fluorine’s high electronegativity could strengthen hydrogen bonding or dipole interactions in the 5-HT2B binding pocket .

Scaffold Modifications

• Spiro Ring Size : Compounds like 1,3-diazaspiro[4.5]decane-2,4-dione () show distinct activity, underscoring the importance of the triazaspiro[5.5] core for 5-HT2B targeting .
• Substituent Position : Meta-substitution (3-fluorophenyl) vs. para-substitution (4-methoxyphenyl) alters electronic distribution and steric alignment with receptor residues .

Biological Activity

4-N-(3-fluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine is a complex organic compound notable for its unique spirocyclic structure and potential biological activities. This compound belongs to a class of heterocyclic compounds that have garnered interest in medicinal chemistry due to their diverse chemical properties and biological activities.

Chemical Structure and Properties

The molecular formula of 4-N-(3-fluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine is C$_{14}$H$_{16}$N$_{6}$F. Its structure features a triazine core integrated into a spiro framework, which enhances its reactivity and interaction with biological targets. The presence of the fluorinated phenyl group is particularly significant as it may influence the compound's pharmacological properties.

Biological Activity

Research indicates that compounds with similar structures often exhibit significant antimicrobial and antiviral properties. The mechanisms of action typically involve interactions with specific biological targets such as enzymes or receptors implicated in disease pathways. Notably, derivatives of this compound have shown promise as inhibitors of beta-amyloid production, which is relevant in Alzheimer's disease research.

Table 1: Biological Activities of Related Compounds

Compound Name	Structure	Notable Biological Activity
4-N-(3-chlorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine	Similar spirocyclic structure	Antimicrobial activity
4-N-(3-bromophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine	Similar spirocyclic structure	Potential antiviral properties
5-(4-fluoro-3-nitrophenyl)-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-diamine	Contains nitro group	Unique electronic properties

Antimicrobial Activity

A study focusing on triazole derivatives highlighted the antimicrobial potential of compounds structurally related to 4-N-(3-fluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine. For instance, derivatives were tested against various strains of Mycobacterium tuberculosis, revealing Minimum Inhibitory Concentrations (MICs) as low as 0.976 μg/mL for certain compounds .

Alzheimer’s Disease Research

The potential application of this compound in Alzheimer's disease treatment has been explored through its role in inhibiting beta-amyloid production. Research indicates that triazole derivatives can effectively inhibit enzymes involved in amyloidogenesis . These findings suggest that 4-N-(3-fluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine could be developed further for therapeutic use.

The mechanisms through which 4-N-(3-fluorophenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine exerts its biological effects are under investigation. Preliminary studies suggest that it may interact with specific receptors or enzymes critical to various disease processes.

Future Directions

Given its unique structure and promising biological activities, further research is warranted to explore:

• Synthesis and Derivatization : Developing new derivatives to enhance biological activity and reduce toxicity.
• In Vivo Studies : Conducting animal studies to evaluate efficacy and safety profiles.
• Mechanistic Studies : Investigating the detailed mechanisms of action at the molecular level.